Cas no 887975-97-5 (6-(3-Cyanophenyl)nicotinic acid)

• Product Name: 6-(3-Cyanophenyl)nicotinic acid
• CAS No: 887975-97-5
• MF: C₁₃H₈N₂O₂
• MW: 224.214822769165
• MDL: MFCD06410410
• CID: 714077
• Update Time: 2024-10-26

6-(3-Cyanophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-(3-Cyanophenyl)nicotinic acid
• 3-Pyridinecarboxylicacid, 6-(3-cyanophenyl)-
• 6-(3-CYANOPHENYL)-NICOTINIC ACID
• 6-(3-cyanophenyl)pyridine-3-carboxylic acid
• 3-Pyridinecarboxylicacid,6-(3-cyanophenyl)
• GKSSIPVARYBMTM-UHFFFAOYSA-N
• AB24387
• AK128176
• AX8249967
• 6-(3-cyanophenyl)pyridine-3-carboxylic acid, AldrichCPR
• 6-(3-Cyanophenyl)-3-pyridinecarboxylic acid (ACI)

• MDL： MFCD06410410
• Inchi： 1S/C13H8N2O2/c14-7-9-2-1-3-10(6-9)12-5-4-11(8-15-12)13(16)17/h1-6,8H,(H,16,17)
• InChI Key： GKSSIPVARYBMTM-UHFFFAOYSA-N
• SMILES： N#CC1C=C(C2C=CC(C(O)=O)=CN=2)C=CC=1

Computed Properties

• Exact Mass: 224.05900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 74

Experimental Properties

• PSA: 73.98000
• LogP: 2.31848